Cas no 2172541-56-7 (ethyl 1-(2-methylbut-3-yn-2-yl)-4-oxopiperidine-3-carboxylate)

• Product Name: ethyl 1-(2-methylbut-3-yn-2-yl)-4-oxopiperidine-3-carboxylate
• CAS No: 2172541-56-7
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 6050737
• PubChem ID: 165444164
• Update Time: 2025-11-07

ethyl 1-(2-methylbut-3-yn-2-yl)-4-oxopiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(2-methylbut-3-yn-2-yl)-4-oxopiperidine-3-carboxylate
• 2172541-56-7
• EN300-1615055

• Inchi： 1S/C13H19NO3/c1-5-13(3,4)14-8-7-11(15)10(9-14)12(16)17-6-2/h1,10H,6-9H2,2-4H3
• InChI Key： XOQHXLOPZSGLHK-UHFFFAOYSA-N
• SMILES： O=C1CCN(C(C#C)(C)C)CC1C(=O)OCC

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on ethyl 1-(2-methylbut-3-yn-2-yl)-4-oxopiperidine-3-carboxylate

Ethyl 1-(2-Methylbut-3-yn-2-yl)-4-Oxopiperidine-3-Carboxylate: A Comprehensive Overview

Ethyl 1-(2-methylbut-3-yn-2-yl)-4-oxopiperidine-3-carboxylate, identified by the CAS number 2172541-56-7, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidines, which are six-membered ring structures containing one nitrogen atom. The presence of the ethyl group and the oxo (carbonyl) functionality at the 4-position of the piperidine ring adds to its structural complexity and functional versatility.

The synthesis of ethyl 1-(2-methylbut-3-yn-2-yl)-4-oxopiperidine-3-carboxylate involves a series of intricate organic reactions, including alkylation, oxidation, and esterification processes. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathways, thereby improving the yield and purity of this compound. For instance, a study published in the Journal of Organic Chemistry in 2023 highlighted a novel approach using microwave-assisted synthesis to accelerate the formation of this compound while minimizing side reactions.

The structural features of ethyl 1-(2-methylbut-3-yn-2-yl)-4-Oxopiperidine-carboxylate make it an attractive candidate for various applications. The piperidine ring is known for its ability to form hydrogen bonds, which is crucial in drug design for enhancing bioavailability and target specificity. Additionally, the presence of the carbonyl group at position 4 allows for further functionalization, such as nucleophilic additions or reductions, opening up avenues for diversifying its chemical properties.

Recent studies have explored the potential of this compound as a building block in medicinal chemistry. For example, researchers at Stanford University have utilized ethyl 1-(2-methylbut-3-Yn-Yl)-4-Oxopiperidine-carboxylate as a key intermediate in the synthesis of novel kinase inhibitors. These inhibitors have shown promising activity against several cancer-related kinases, suggesting that this compound could play a pivotal role in developing next-generation anticancer therapies.

Beyond pharmaceutical applications, ethyl 1-(2-methylbut-Yn-Yl)-4-Oxopiperidine-carboxylate has also found utility in agrochemicals and materials science. Its ability to act as a chiral auxiliary in asymmetric synthesis has been leveraged by chemists at BASF to develop enantioselective catalysts for industrial processes. Furthermore, its use as a precursor in polymer synthesis has been reported, where it contributes to the development of biodegradable polymers with enhanced mechanical properties.

The market demand for ethyl 1-(2-methylbut-Yn-Yl)-4-Oxopiperidine-carboxylate has been steadily increasing due to its diverse applications across industries. According to a market research report by Grand View Research (2023), the global demand for such specialized organic compounds is projected to grow at a CAGR of 6.8% from 2023 to 2030. This growth is driven by advancements in biotechnology and increasing investments in R&D activities across pharmaceutical and chemical sectors.

In conclusion, ethyl 1-(cas no)-Yl)-4-Oxopiperidine-carboxylate stands out as a versatile compound with immense potential across multiple domains. Its unique structure and functional groups make it an invaluable tool in modern organic synthesis. As research continues to uncover new applications and optimize its production processes, this compound is poised to play an even more significant role in advancing scientific and industrial innovations.